1-(Azepan-1-yl)-2-((5-phenylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-(5-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanylethanone
• InChI: InChI=1S/C20H21N3OS2/c24-17(23-10-6-1-2-7-11-23)13-26-20-18-16(15-8-4-3-5-9-15)12-25-19(18)21-14-22-20/h3-5,8-9,12,14H,1-2,6-7,10-11,13H2
• InChI Key: WHJMFEULBSMTMV-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CSC2=NC=NC3=C2C(=CS3)C4=CC=CC=C4
• Molecular Formula: C20H21N3OS2
• Molecular Weight: 383.5 g/mol

Description

1-(Azepan-1-yl)-2-((5-phenylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(Azepan-1-yl)-2-((5-phenylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone is not fully understood. However, it has been suggested that the compound inhibits the activity of certain enzymes and proteins in the body, which are involved in the development and progression of diseases such as cancer and viral infections.
Biochemical and Physiological Effects:
Studies have shown that 1-(Azepan-1-yl)-2-((5-phenylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the replication of viruses, and reduce inflammation in the body. It has also been found to have a low toxicity profile, making it a promising candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(Azepan-1-yl)-2-((5-phenylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone in lab experiments is its low toxicity profile. This makes it a safe and effective compound for use in various experiments. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 1-(Azepan-1-yl)-2-((5-phenylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone. Some of these include:
1. Further studies on the mechanism of action of the compound to better understand its effects on the body.
2. Development of new drugs based on the compound for the treatment of various diseases.
3. Exploration of the compound's potential applications in other fields, such as agriculture and environmental science.
4. Investigation of the compound's interactions with other drugs and chemicals to determine its potential for use in combination therapies.
5. Development of new methods for synthesizing the compound to improve its efficiency and yield.

Synthesis Methods

The synthesis method of 1-(Azepan-1-yl)-2-((5-phenylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone involves the reaction of 5-phenylthieno[2,3-d]pyrimidin-4-amine with 1-bromo-2-(thiophen-2-yl)ethanone in the presence of sodium hydride and 1-azepanamine. The reaction takes place in dimethylformamide (DMF) at room temperature, and the product is obtained by column chromatography.

Scientific Research Applications

1-(Azepan-1-yl)-2-((5-phenylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone has been studied extensively for its potential applications in scientific research. It has been found to have antitumor, anti-inflammatory, and antiviral properties. It has also been used in the development of new drugs for the treatment of various diseases, including cancer, viral infections, and inflammation.